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Compound of Interest

Compound Name: 3,5-Dinitrotoluene

Cat. No.: B012062 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical characteristics of

3,5-Dinitrotoluene (3,5-DNT). The information is presented to support research, development,

and safety protocols involving this compound. All quantitative data is summarized for clarity,

and detailed experimental methodologies for key physical properties are provided.

Core Physical Properties of 3,5-Dinitrotoluene
3,5-Dinitrotoluene is an organic compound with the chemical formula C₇H₆N₂O₄. It presents

as yellow rhombic needles or an orange-yellow crystalline solid with a characteristic odor.[1][2]

[3] This compound is a key intermediate in the production of explosives and other chemical

compounds.[4]

Quantitative Physical Data
A summary of the key physical and chemical properties of 3,5-Dinitrotoluene is provided in the

table below for easy reference and comparison.
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Property Value References

Molecular Formula C₇H₆N₂O₄ [4][5]

Molecular Weight 182.13 g/mol [5][6]

Melting Point 93 °C (199.4 °F) [1][3][6][7]

Boiling Point
Sublimes; 307.5 - 308 °C at

760 mmHg
[1][3][5]

Density
1.2772 g/cm³ at 11 °C; 1.407

g/cm³
[1][3][5]

Appearance
Yellow rhombic needles from

acetic acid
[1][2]

Solubility

Soluble in benzene,

chloroform, diethyl ether, and

ethanol.[1][2][8] Insoluble in

water.[4]

[1][2][4][8]

Flash Point
152.6 - 206.7 °C (306.7 - 404

°F)
[5][6][9]

Vapor Pressure 4.05 x 10⁻⁴ mmHg at 25 °C [3][6]

Octanol/Water Partition

Coefficient (log P)
2.18 - 2.28 [1][3]

CAS Number 618-85-9 [5][9][10]

Experimental Protocols for Determination of
Physical Characteristics
The following sections detail the standard methodologies for determining the key physical

properties of 3,5-Dinitrotoluene.

Melting Point Determination
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The melting point of an organic solid can be determined by introducing a small, finely powdered

sample into a capillary tube.[7][9] This tube is then attached to a thermometer and heated in a

controlled manner using a heating bath or a melting point apparatus.[7][9] The temperature at

which the substance begins to melt and the temperature at which it becomes completely liquid

are recorded as the melting point range.[7][9] For an accurate determination, a slow and

uniform heating rate of approximately 1-2°C per minute is crucial, especially near the expected

melting point.[9]

Boiling Point Determination for Subliming Compounds
For a substance like 3,5-Dinitrotoluene that sublimes, the boiling point is determined by

observing the temperature at which its vapor pressure equals the atmospheric pressure.[11] A

common method involves placing a small amount of the liquid in a small test tube with an

inverted capillary tube.[12] The setup is heated, and a continuous stream of bubbles will

emerge from the capillary tube as the liquid boils.[12] The heat is then removed, and the

temperature at which the liquid is drawn back into the capillary tube is recorded as the boiling

point.[12]

Density Determination of a Solid
The density of a solid can be determined using the principle of fluid displacement. A known

mass of the solid is gently placed into a graduated cylinder containing a known volume of a

liquid in which the solid is insoluble (e.g., water for insoluble compounds).[13][14] The increase

in the liquid volume is equal to the volume of the solid.[14] The density is then calculated by

dividing the mass of the solid by its determined volume.[13][14]

Solubility Determination
To determine the solubility of 3,5-Dinitrotoluene in various solvents, a small, weighed amount

of the compound is added to a test tube.[15] A measured volume of the solvent is then added

incrementally, and the mixture is shaken vigorously after each addition.[15] The process is

repeated until the solid is completely dissolved.[15] The total volume of solvent required to

dissolve the known mass of the solute provides a measure of its solubility.

Flash Point Determination
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The flash point is determined using either an open-cup or a closed-cup method.[1][10] For the

closed-cup method (e.g., Pensky-Martens), a sample is heated in a sealed chamber at a

controlled rate while being stirred.[3][10] An ignition source is periodically introduced into the

vapor space above the liquid.[3] The flash point is the lowest temperature at which the vapors

ignite momentarily.[1]

Vapor Pressure Determination
The vapor pressure of a solid can be measured using the Knudsen effusion method.[16][17]

This technique involves placing a sample in a high-vacuum chamber and measuring the rate of

effusion of the substance's vapor through a small orifice.[16] The vapor pressure is then

calculated from this effusion rate and the molecular weight of the substance.[16]

Octanol-Water Partition Coefficient (log P) Determination
The octanol-water partition coefficient is a measure of a compound's lipophilicity and is

determined using the shake-flask method.[4][6] A solution of the compound in water is placed in

a container with n-octanol. The mixture is shaken to allow for the partitioning of the compound

between the two immiscible phases. After equilibration, the concentration of the compound in

both the aqueous and octanol phases is measured, typically using spectrophotometry. The

partition coefficient (Kow) is the ratio of the concentration in the octanol phase to the

concentration in the aqueous phase.

Visualization of Experimental Workflow
The following diagram illustrates a generalized workflow for the characterization of the physical

properties of a solid organic compound like 3,5-Dinitrotoluene.
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Workflow for Physical Characterization of 3,5-Dinitrotoluene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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